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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trans-4-(Boc-amino)cyclohexanecarboxylic acid is a synthetic, conformationally
constrained amino acid derivative that has garnered significant interest in medicinal chemistry
and drug development. Its rigid cyclohexane scaffold provides a unique structural motif that is
utilized to introduce conformational rigidity into peptides and small molecules. This can lead to
enhanced biological activity, selectivity, and metabolic stability. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, and key applications in
pharmaceutical research.

Chemical and Physical Properties

Trans-4-(Boc-amino)cyclohexanecarboxylic acid, with a molecular weight of 243.30 g/mol
and a molecular formula of C12H21NOa, is a white to off-white crystalline solid.[1][2][3][4][5][6]
The presence of the tert-butyloxycarbonyl (Boc) protecting group on the amino functionality
makes it a key intermediate in solid-phase peptide synthesis.[6][7]
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Property Value Reference
Molecular Weight 243.30 g/mol [L12113114115]116]
Molecular Formula C12H21NO4 [11[2][3]1[5]16]
CAS Number 53292-89-0 [LI[21031[41[5]
White to off-white crystalline
Appearance _ [8]
solid
Purity Typically =297% [1][5]

Synthesis and Production

The synthesis of trans-4-(Boc-amino)cyclohexanecarboxylic acid is a critical process for its
application in pharmaceutical development. A common and industrially feasible method
involves the stereoselective reduction of p-aminobenzoic acid, followed by the protection of the
amino group with a Boc group.

Experimental Protocol: One-Pot Synthesis from p-
Aminobenzoic Acid

This protocol outlines a one-pot process for the preparation of trans-4-amino-1-
cyclohexanecarboxylic acid derivatives with a high trans isomer ratio, which is then Boc-
protected.[9][10][11]

Materials:

p-Aminobenzoic acid

5% Ruthenium on Carbon (Ru/C) catalyst

10% Sodium Hydroxide (NaOH) solution

Di-tert-butyl dicarbonate (Boc anhydride)

Dichloromethane (DCM)
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« Citric acid
e Sodium sulfate (Naz2S0a4)
e Acetone
Procedure:

e Hydrogenation: In a high-pressure autoclave, a mixture of p-aminobenzoic acid, 5% Ru/C
catalyst, and 10% aqueous NaOH is prepared. The mixture is stirred under hydrogen
pressure (e.g., 15 bar) at an elevated temperature (e.g., 100°C) until the reaction is
complete, yielding a mixture of cis- and trans-4-aminocyclohexanecarboxylic acid with a high
trans ratio.[9][10]

e Boc Protection: Without isolation of the intermediate, the reaction mixture is cooled, and 1
equivalent of Boc anhydride is added to protect the amino group.

o Work-up and Isolation: The catalyst is filtered off. The aqueous layer is extracted with DCM.
The aqueous solution is then acidified with citric acid (to pH ~4) and extracted multiple times
with DCM. The combined organic layers are dried over NazSOa4, filtered, and the solvent is
evaporated under reduced pressure to yield trans-4-(Boc-amino)cyclohexanecarboxylic
acid.[11][12]

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent system, such as acetone/water, to obtain the desired purity.[10]

Click to download full resolution via product page

Caption: Synthetic workflow for trans-4-(Boc-amino)cyclohexanecarboxylic acid.
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Applications in Drug Development

The primary application of trans-4-(Boc-amino)cyclohexanecarboxylic acid lies in its use as
a conformationally constrained building block in the synthesis of peptidomimetics and other
pharmaceutically active compounds.[2][13] Its rigid structure helps to pre-organize the
molecule into a specific conformation, which can enhance binding affinity and selectivity for
biological targets.

Janus Kinase (JAK) Inhibitors

A significant application of this compound is as a key intermediate in the synthesis of Janus
Kinase (JAK) inhibitors.[9][10][11][12] JAKSs are a family of intracellular, non-receptor tyrosine
kinases that play a crucial role in cytokine signaling pathways involved in inflammation and
immunity. Inhibitors of JAKs are being developed for the treatment of autoimmune diseases
and cancer.
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Drug Synthesis
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Caption: Role in JAK inhibitor synthesis and its biological target.

Peptide Synthesis
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In peptide synthesis, trans-4-(Boc-amino)cyclohexanecarboxylic acid is used as a non-
natural amino acid to introduce conformational constraints.[6][7][13] This is particularly valuable
in the design of peptide-based drugs where a specific secondary structure (e.g., a turn or a
helix) is required for biological activity. The cyclohexane ring restricts the rotational freedom of
the peptide backbone, stabilizing the desired conformation.

Conclusion

Trans-4-(Boc-amino)cyclohexanecarboxylic acid is a valuable and versatile building block
for medicinal chemists and drug development professionals. Its well-defined stereochemistry
and conformational rigidity make it an ideal component for the synthesis of complex,
biologically active molecules. The established synthetic routes and its successful application in
the development of targeted therapies, such as JAK inhibitors, underscore its importance in
modern pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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